Cas no 89185-49-9 (2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine)

2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine structure
89185-49-9 structure
Product Name:2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine
CAS No:89185-49-9
MF:C13H12N4O
MW:240.260581970215
MDL:MFCD21091628
CID:609558
PubChem ID:15179741
Update Time:2025-09-26

2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrimidin-3-amine, 2-(4-methoxyphenyl)-
    • 2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidin-3-amine
    • AKOS015956099
    • EN300-235285
    • 89185-49-9
    • CS-0302747
    • F1967-0081
    • DTXSID20569684
    • 2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine
    • MDL: MFCD21091628
    • Inchi: 1S/C13H12N4O/c1-18-10-5-3-9(4-6-10)11-12(14)17-8-2-7-15-13(17)16-11/h2-8H,14H2,1H3
    • InChI Key: RSJSRQQGXJRHAQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=C(N)N2C=CC=NC2=N1

Computed Properties

  • Exact Mass: 240.10111102g/mol
  • Monoisotopic Mass: 240.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65.4Ų

2-(4-methoxyphenyl)imidazo1,2-apyrimidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M177251-100mg
2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidin-3-amine
89185-49-9
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$ 95.00 2022-06-02
TRC
M177251-500mg
2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidin-3-amine
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$ 570.00 2022-06-02
Enamine
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Enamine
EN300-235285-0.1g
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Enamine
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Enamine
EN300-235285-0.5g
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Enamine
EN300-235285-1.0g
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Enamine
EN300-235285-2.5g
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